Cas no 134612-80-9 (3-O-Methyl Tolcapone)

• Product Name: 3-O-Methyl Tolcapone
• CAS No: 134612-80-9
• MF: C₁₅H₁₃NO₅
• MW: 287.2674
• CID: 228512
• Update Time: 2024-11-02

3-O-Methyl Tolcapone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Hydroxy-3-methoxy-5-nitrophenyl)-3-(p-tolyl)propan-2-one
• (4-hydroxy-3-methoxy-5-nitrophenyl)(4-methylphenyl)-Methanone
• Tolcapone Related Compound B
• (4-Hydroxy-3-methoxy-5-nitrophenyl)(p-tolyl)methanone
• 3-O-Methyl Tolcapone
• Methanone, (4-hydroxy-3-methoxy-5-nitrophenyl)(4-methylphenyl)-
• (4-hydroxy-3-methoxy-5-nitrophenyl)-(4-methylphenyl)methanone
• 4-Hydroxy-3-methoxy-4′-methyl-5-nitrobenzophenone
• 3-O-Methyltolcapone
• F90Q84HN93
• 4-Hydroxy-3-methoxy-4'-methyl-5-nitrobenzophenone
• AK136683
• (4-Hydroxy-3-methoxy-5-nitrophenyl)(4-methylphenyl)methanone
• 4-Hydroxy-3-methoxy-4-methyl-5-nitrobenzophenone
• (4-hydroxy-3-
• 3-METHOXY-4-HYDROXY-5-NITROBENZYL,4'-METHYLBENZYL KETONE

• Inchi： 1S/C15H13NO5/c1-9-3-5-10(6-4-9)14(17)11-7-12(16(19)20)15(18)13(8-11)21-2/h3-8,18H,1-2H3
• InChI Key： VCNSNEJUGBEWTA-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1C(=C(C([H])=C(C=1[H])C(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])=O)[N+](=O)[O-])O[H]

Computed Properties

• Exact Mass: 315.11100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 386
• Topological Polar Surface Area: 92.4

Experimental Properties

• PSA: 92.35000
• LogP: 3.49490

3-O-Methyl Tolcapone Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Inert atmosphere,Room Temperature(BD258251)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones